Cas no 2167057-00-1 (2-(thiophen-3-yl)piperidin-4-amine)

• Product Name: 2-(thiophen-3-yl)piperidin-4-amine
• CAS No: 2167057-00-1
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 5865502
• PubChem ID: 165483670
• Update Time: 2025-08-05

2-(thiophen-3-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(thiophen-3-yl)piperidin-4-amine
• EN300-1477023
• 2167057-00-1

• Inchi： 1S/C9H14N2S/c10-8-1-3-11-9(5-8)7-2-4-12-6-7/h2,4,6,8-9,11H,1,3,5,10H2
• InChI Key： QETSLFXHVRIUTL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CC(CCN1)N

Computed Properties

• Exact Mass: 182.08776963g/mol
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-(thiophen-3-yl)piperidin-4-amine

Introduction to 2-(thiophen-3-yl)piperidin-4-amine (CAS No. 2167057-00-1)

2-(thiophen-3-yl)piperidin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2167057-00-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative combines the structural features of a piperidine ring with a thiophene moiety, making it a versatile scaffold for drug discovery and development. The unique arrangement of these functional groups imparts distinct chemical and biological properties, which have garnered considerable attention from researchers aiming to design novel therapeutic agents.

The compound's molecular structure, characterized by a six-membered thiophene ring fused to a piperidine backbone, offers multiple sites for chemical modification. This flexibility allows for the synthesis of a wide array of analogs, each potentially exhibiting tailored pharmacological activities. In recent years, such structural motifs have been extensively explored in the development of drugs targeting various diseases, including neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 2-(thiophen-3-yl)piperidin-4-amine is its potential as a precursor in the synthesis of bioactive molecules. The thiophene ring is known for its ability to interact with biological targets such as enzymes and receptors, while the piperidine moiety enhances solubility and metabolic stability. These characteristics make it an attractive candidate for further derivatization to create lead compounds with improved pharmacokinetic profiles.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates like 2-(thiophen-3-yl)piperidin-4-amine. Researchers are leveraging machine learning algorithms to predict the binding affinity and toxicity of different derivatives, thereby streamlining the drug discovery pipeline. This approach has already led to several innovative molecules that are entering clinical trials.

The pharmaceutical industry has shown particular interest in thiophene-piperidine hybrids due to their reported efficacy in treating central nervous system (CNS) disorders. For instance, compounds with similar scaffolds have demonstrated potential in modulating neurotransmitter receptors such as serotonin and dopamine receptors. Preliminary studies on 2-(thiophen-3-yl)piperidin-4-amine suggest that it may exhibit neuroprotective properties, making it a candidate for therapies targeting neurodegenerative diseases like Alzheimer's and Parkinson's.

In addition to CNS applications, this compound has also been investigated for its antimicrobial properties. The structural features of 2-(thiophen-3-yl)piperidin-4-amine allow it to disrupt bacterial cell membranes or inhibit essential metabolic pathways, offering a promising alternative to conventional antibiotics. Given the growing concern over antibiotic resistance, such discoveries are particularly timely and relevant.

The synthesis of 2-(thiophen-3-yl)piperidin-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cyclization processes, and cross-coupling techniques such as Suzuki or Buchwald-Hartwig couplings. Advanced catalytic systems have been employed to enhance reaction efficiency and minimize byproduct formation.

Quality control and analytical characterization are critical steps in the development of pharmaceutical intermediates like 2-(thiophen-3-yl)piperidin-4-amine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm structural integrity and assess purity. These analytical methods ensure that the final product meets stringent regulatory standards before proceeding to preclinical testing.

The preclinical evaluation of 2-(thiophen-3-yl)piperidin-4-amines typically involves in vitro assays to assess cytotoxicity, receptor binding affinity, and enzyme inhibition. Subsequent in vivo studies in animal models provide insights into its pharmacokinetics, pharmacodynamics, and safety profile. These studies are essential for determining the optimal dosing regimen and identifying potential side effects before human trials commence.

One notable study published in a leading pharmaceutical journal highlighted the antitumor activity of derivatives structurally related to 2-(thiophen-3-yloxy)piperidine amine, demonstrating significant inhibitory effects on cancer cell proliferation. The study suggested that modifications at the thiophene ring could fine-tune biological activity while maintaining favorable pharmacokinetic properties. This finding underscores the importance of 2-(thiophen-yloxy)piperidine amine as a valuable scaffold for oncology research.

The future prospects for 2-(thiophen-yloxy)piperidine amine are promising, with ongoing research exploring its potential in treating metabolic disorders and inflammatory conditions. The ability to modify its chemical structure allows researchers to tailor its properties for specific therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced efficacy and reduced toxicity.

In conclusion, 2-(thiophen-yloxy)piperidine amine (CAS No 2167057 00 1) represents a significant advancement in medicinal chemistry with broad applications across multiple therapeutic areas Its unique structural features offer opportunities for designing innovative drugs that address unmet medical needs The continued exploration of this compound promises further breakthroughs in drug discovery